molecular formula C16H21N B1236395 Erythrinan

Erythrinan

Cat. No. B1236395
M. Wt: 227.34 g/mol
InChI Key: PERYEAFHHZTAKL-HOCLYGCPSA-N
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Description

Erythrinan is an indolizine alkaloid fundamental parent and an indolizidine alkaloid.

Scientific Research Applications

Phytochemical Studies and Isolation of New Erythrinan Alkaloids

  • Erythrina addisoniae Seed Study : A study on Erythrina addisoniae seeds led to the isolation of a new erythrinan alkaloid, erysovine-N-oxide, along with eight known alkaloids. This highlights the plant's phytochemical richness and potential for novel compounds (Cui et al., 2009).

Pharmacological Activities

  • Cytotoxic Activity Against Cancer Cells : Research has shown that α-erythroidine from Erythrina poeppigiana exhibits cytotoxic activity against the MCF-7 breast cancer cell line, demonstrating potential therapeutic applications (Ambardhani et al., 2019).
  • Antimicrobial Effects : Erythrinan alkaloids from Erythrina crista-galli have been evaluated for antimicrobial effects, showing inhibitory activity against various bacteria and fungi. This suggests their potential as antibacterial and antifungal agents (de Ávila et al., 2018).

Synthesis and Chemical Strategies

  • Synthesis of Erythrinan Alkaloids : A general strategy for synthesizing aromatic-type and nonaromatic-type erythrinan alkaloids has been developed, providing a route for further exploration and modification of these compounds (Gao et al., 2006).

Neurological Applications

  • Anticonvulsant Effects : Erythrinan alkaloids, specifically erythravine and 11α-hydroxy-erythravine from Erythrina verna, have shown anxiolytic and anticonvulsant effects. This suggests their potential use in managing epileptic seizures (Reis et al., 2021).
  • MAO-B Inhibitors : Erythrinan alkaloids from Erythrina corallodendron have demonstrated inhibitory activity against Monoamine Oxidase B (MAO-B), indicating their potential for treating neurodegenerative diseases like Alzheimer's and Parkinson's (Aboelmagd et al., 2021).

Cancer Therapy

  • TRAIL-Enhancing Activity : Erythrinan alkaloids from Erythrina velutina have been shown to enhance the activity of tumor necrosis factor-related apoptosis-inducing ligand (TRAIL), suggesting their role in cancer therapy (Ozawa et al., 2009).

properties

Product Name

Erythrinan

Molecular Formula

C16H21N

Molecular Weight

227.34 g/mol

IUPAC Name

(4aS,13bS)-2,3,4,4a,5,6,8,9-octahydro-1H-indolo[7a,1-a]isoquinoline

InChI

InChI=1S/C16H21N/c1-2-7-15-13(5-1)8-11-17-12-9-14-6-3-4-10-16(14,15)17/h1-2,5,7,14H,3-4,6,8-12H2/t14-,16-/m0/s1

InChI Key

PERYEAFHHZTAKL-HOCLYGCPSA-N

Isomeric SMILES

C1CC[C@@]23[C@@H](C1)CCN2CCC4=CC=CC=C34

SMILES

C1CCC23C(C1)CCN2CCC4=CC=CC=C34

Canonical SMILES

C1CCC23C(C1)CCN2CCC4=CC=CC=C34

Origin of Product

United States

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